![molecular formula C11H9ClFNS B3161423 3-chloro-4-fluoro-N-(thiophen-2-ylmethyl)aniline CAS No. 869949-39-3](/img/structure/B3161423.png)
3-chloro-4-fluoro-N-(thiophen-2-ylmethyl)aniline
Overview
Description
Synthesis Analysis
The synthesis of a similar compound, “3-chloro-4-fluoro-N-{[3-(4-methoxyphenyl)-1-phenyl-1H-pyrazol-4-yl]methyl}aniline”, has been reported . The synthesis involved a direct reductive amination of “3-(4-methoxyphenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde” with “3-chloro-4-fluoroaniline” using NaBH4/I2 as a reducing agent . The reaction was carried out in methanol under neutral conditions at room temperature .Molecular Structure Analysis
The molecular structure of “3-chloro-4-fluoro-N-(thiophen-2-ylmethyl)aniline” can be represented by the SMILES string: Nc1ccc(F)c(Cl)c1 . This indicates that the molecule consists of a central nitrogen atom (N) bonded to a phenyl ring with chlorine (Cl) and fluorine (F) substituents .Scientific Research Applications
Corrosion Inhibition
Research conducted by Daoud et al. (2014) found that a thiophene Schiff base, similar in structure to 3-chloro-4-fluoro-N-(thiophen-2-ylmethyl)aniline, demonstrated efficient corrosion inhibition properties on mild steel in acidic solutions. The study highlighted the compound's adsorption on the mild steel surface, following Langmuir's isotherm, with a correlation between its quantum chemical calculations and inhibition efficiency, indicating its potential as a protective agent in corrosive environments Daoud et al., 2014.
Antimicrobial Activities
A study by Yolal et al. (2012) synthesized eperezolid-like molecules, starting from a compound structurally similar to 3-chloro-4-fluoro-N-(thiophen-2-ylmethyl)aniline. These molecules were evaluated for their antimicrobial activities, showing high anti-Mycobacterium smegmatis activity. This indicates the potential of such compounds in developing new antimicrobial agents Yolal et al., 2012.
Material Science
The work of Belkhiria et al. (2018) on cationic allylnickel(II) complexes bearing labile N,S-donor ligands, which include thiophenylimine ligands similar to the aniline derivative , provided insights into their synthesis, characterization, and crystal structure. These complexes, characterized by NMR, FT-IR spectroscopies, and X-ray diffraction, demonstrate the utility of such compounds in developing new materials with potential applications in catalysis and material science Belkhiria et al., 2018.
properties
IUPAC Name |
3-chloro-4-fluoro-N-(thiophen-2-ylmethyl)aniline | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H9ClFNS/c12-10-6-8(3-4-11(10)13)14-7-9-2-1-5-15-9/h1-6,14H,7H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DZGFKJQWAKAQAM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CSC(=C1)CNC2=CC(=C(C=C2)F)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H9ClFNS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID501226329 | |
Record name | N-(3-Chloro-4-fluorophenyl)-2-thiophenemethanamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID501226329 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
241.71 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-chloro-4-fluoro-N-(thiophen-2-ylmethyl)aniline | |
CAS RN |
869949-39-3 | |
Record name | N-(3-Chloro-4-fluorophenyl)-2-thiophenemethanamine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=869949-39-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | N-(3-Chloro-4-fluorophenyl)-2-thiophenemethanamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID501226329 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.